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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule inhibitor WJ460
and its effects on cancer cell migration and invasion. WJ460 has been identified as a potent,

first-in-class inhibitor of Myoferlin (MYOF), a protein frequently overexpressed in various

cancers and correlated with poor prognosis and increased metastatic potential.[1][2] This

document details the quantitative efficacy of WJ460, the experimental protocols for its

evaluation, and the underlying signaling pathways it modulates.

Quantitative Data Summary
The anti-invasive and anti-proliferative effects of WJ460 have been quantified across multiple

cancer cell lines. The following tables summarize key efficacy data.

Table 1: In Vitro Efficacy of WJ460
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Cancer Type Cell Line Assay IC50 (nM) Reference

Breast Cancer MDA-MB-231

Transwell

Invasion

(Collagen I)

43.37 ± 3.42 [1][2]

Breast Cancer BT549

Transwell

Invasion

(Collagen I)

36.40 ± 4.51 [1][2]

Pancreatic

Cancer
MiaPaCa-2 Cell Confluency 20.92 ± 1.02 [1]

Pancreatic

Cancer
BxPC-3 Cell Confluency ~48.44 [1]

Table 2: In Vivo Efficacy of WJ460 in a Breast Cancer Metastasis Mouse Model

Animal Model
Tumor Cell
Line

Treatment
Dosing
Regimen

Outcome Reference

Athymic Nude

Mice

MDA-MB-231-

Luciferase

5-10 mg/kg,

intraperitoneal

injection, single

dose

Significantly

inhibited

pulmonary

metastasis in a

concentration-

dependent

manner; Inhibited

proliferation of

MDA-MB-231

cells; Increased

overall survival.

[2]

Core Signaling Pathways Modulated by WJ460
WJ460 exerts its anti-cancer effects by directly targeting Myoferlin, which in turn disrupts

several downstream signaling pathways crucial for cancer cell metastasis and survival.[1]
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One of the primary mechanisms of WJ460 is the disruption of the interaction between Myoferlin

and Rab7, a late endosomal protein.[1][3] This interference impairs the proper endocytic

trafficking and recycling of receptor tyrosine kinases (RTKs) like EGFR and VEGFR-2, leading

to their degradation and subsequent attenuation of downstream pro-survival and pro-invasive

signaling.[1][2]
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In Vitro Analysis In Vivo Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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